Curvature control of valence on nematic shells
Soft Matter Pub Date: 2010-10-07 DOI: 10.1039/C0SM00378F
Abstract
Within a two-dimensional Landau–de Gennes tensorial formalism we study the equilibrium configurations of nematic shells, thin films of nematic liquid crystal deposited on the boundary of colloidal particles of arbitrary shape enforcing a degenerate tangential anchoring on the nematic molecules. In this formalism, defects appear wherever a scalar order parameter vanishes. Their total number is the colloidal valence, as this is the number of molecular bridges that can bind every colloid to its peers. We show how the defect organization on a colloidal particle is affected by the Gaussian curvature of the colloidal boundary, to the point of changing its valence.
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Journal Name：Soft Matter
Research Products
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CAS no.: 17136-25-3
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CAS no.: 10438-96-7
